Cas no 64681-68-1 ((7R,?8S,?9R,?10S)?-?9-?Bromo-?7,?8,?9,?10-?tetrahydrobenzoa?pyrene-?7,?8,?10-?triol)

• Product Name: (7R,?8S,?9R,?10S)?-?9-?Bromo-?7,?8,?9,?10-?tetrahydrobenzoa?pyrene-?7,?8,?10-?triol
• CAS No: 64681-68-1
• MF: C₂₀H₁₅BrO₃
• MW: 383.235305070877
• CID: 2084660
• Update Time: 2025-07-01

(7R,?8S,?9R,?10S)?-?9-?Bromo-?7,?8,?9,?10-?tetrahydrobenzoa?pyrene-?7,?8,?10-?triol Chemical and Physical Properties

Names and Identifiers

• (7R,?8S,?9R,?10S)?-?9-?Bromo-?7,?8,?9,?10-?tetrahydrobenzo[a]?pyrene-?7,?8,?10-?triol
• (7R,​8S,​9R,​10S)​-​9-​Bromo-​7,​8,​9,​10-​tetrahydrobenzo[a]​pyrene-​7,​8,​10-​triol
• CID 125366384
• (7R,8S,9R,10S)-9-BroMo-7,8,9,10-tetrahydrobenzo[a]pyrene-7,8,10-triol
• Benzo[a]pyrene-7,8,10-triol, 9-bromo-7,8,9,10-tetrahydro-, (7R,8S,9R,10S)-rel-
• (7R,?8S,?9R,?10S)?-?9-?Bromo-?7,?8,?9,?10-?tetrahydrobenzoa?pyrene-?7,?8,?10-?triol

• Inchi： 1S/C20H15BrO3/c21-17-19(23)16-12-7-6-10-3-1-2-9-4-5-11(15(12)14(9)10)8-13(16)18(22)20(17)24/h1-8,17-20,22-24H/t17-,18-,19+,20-/m1/s1
• InChI Key： HHKCBBUWRNMMIZ-YSTOQKLRSA-N
• SMILES： Br[C@H]1[C@H]([C@@H](C2C=C3C=CC4=CC=CC5C=CC(=C3C=54)C=2[C@@H]1O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 499
• Topological Polar Surface Area: 60.7

Experimental Properties

• Density: 1.789±0.06 g/cm3(Predicted)
• Boiling Point: 636.8±55.0 °C(Predicted)
• Solubility: DMSO, Methanol
• pka: 12.77±0.70(Predicted)

(7R,?8S,?9R,?10S)?-?9-?Bromo-?7,?8,?9,?10-?tetrahydrobenzoa?pyrene-?7,?8,?10-?triol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (7R,?8S,?9R,?10S)?-?9-?Bromo-?7,?8,?9,?10-?tetrahydrobenzoa?pyrene-?7,?8,?10-?triol

Compound CAS No 64681-68-1: (7R,8S,9R,10S)-9-Bromo-7,8,9,10-tetrahydrobenzo[a]pyrene-7,8,10-triol

The compound with CAS No 64681-68-1 is a highly specialized organic molecule known as (7R,8S,9R,10S)-9-Bromo-7,8,9,10-tetrahydrobenzo[a]pyrene-7,8,10-triol. This molecule belongs to the class of polycyclic aromatic hydrocarbons (PAHs), which are characterized by their multiple fused benzene rings. The presence of bromine and hydroxyl groups in its structure introduces unique chemical properties that make it a subject of interest in various scientific fields.

Recent studies have highlighted the importance of understanding the structural and functional properties of such compounds. For instance, researchers have explored the role of brominated PAHs in environmental chemistry and their potential impact on human health. The compound's stereochemistry—specifically its (7R,8S,9R,10S) configuration—plays a crucial role in determining its biological activity and interactions with other molecules.

The synthesis of this compound involves a series of complex organic reactions. One notable approach reported in the literature involves the bromination of a parent PAH followed by selective hydroxylation using advanced catalytic systems. The stereochemistry is carefully controlled during these steps to ensure the desired configuration is achieved. This process underscores the challenges associated with synthesizing highly functionalized PAH derivatives.

In terms of applications, this compound has shown promise in materials science and drug discovery. Its unique electronic properties make it a candidate for use in organic electronics and photovoltaic materials. Additionally, preliminary studies suggest that it may exhibit bioactivity relevant to anticancer drug development.

Environmental scientists have also taken interest in this compound due to its potential persistence in the environment and bioaccumulation potential. Understanding its fate and transport mechanisms is critical for assessing its ecological risks and implementing effective mitigation strategies.

As research continues to uncover new insights into this compound's properties and applications, it is likely to play an increasingly important role in both academic and industrial settings.